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Compound of Interest

Compound Name: Thallium (I) ethanolate

CAS No.: 20398-06-5

Cat. No.: B147506

Get Quote

Compound Identification and Core Properties
Thallium(I) ethanolate, also known as thallium(I) ethoxide or thallous ethoxide, is a dense,

moisture-sensitive liquid reagent.[1][2] Its utility in specialized organic synthesis is

counterbalanced by the extreme toxicity inherent to all soluble thallium compounds.[3][4]

Unambiguous identification is critical for safety and experimental reproducibility.

IUPAC Name: Thallium(1+) ethanolate[5][6]

Synonyms: Thallous ethoxide, Thallium ethoxide, Ethanol, thallium(1+) salt[2][7][8]

CAS Number: 20398-06-5[6][7][8]

Molecular Formula: C₂H₅OTl[5][6][9]

The structure consists of an ionic bond between the thallium(I) cation (Tl⁺) and the ethanolate

anion (CH₃CH₂O⁻).
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The key quantitative properties of thallium(I) ethanolate are summarized below. These values

are essential for experimental design, including reaction stoichiometry, temperature control,

and solvent selection.

Property Value Source(s)

Molecular Weight 249.44 g/mol - 250.45 g/mol [1][7][9]

Appearance Cloudy, dense liquid [2]

Density 3.522 g/mL at 25 °C [2][9]

Melting Point -3 °C [1][2][9]

Boiling Point
130 °C (reported with

decomposition)
[1][2][6]

Sensitivity Moisture Sensitive [1][2]

Refractive Index n20/D 1.676 [2][9]

Synthesis Protocol and Mechanistic Insights
The synthesis of thallium(I) ethanolate is a well-established procedure that leverages the

reactivity of metallic thallium. The protocol described is adapted from established

organometallic preparations.[10]

Causality in Synthesis
The choice of reagents and conditions is dictated by the chemical properties of thallium.

Metallic Thallium: The starting material is elemental thallium, which readily oxidizes. It

tarnishes quickly in air and reacts with water to form thallium(I) hydroxide.[11]

Absolute Ethanol: The use of absolute (anhydrous) ethanol is critical. Thallium(I) ethanolate

is moisture-sensitive and will readily hydrolyze back to thallium(I) hydroxide and ethanol if

water is present.[5][10]

Dry, CO₂-Free Air: The reaction requires a controlled oxidant (O₂ in the air) to facilitate the

formation of thallium(I) species. Carbon dioxide must be excluded to prevent the formation of
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insoluble thallium(I) carbonate, which would precipitate and contaminate the product.

Experimental Protocol: Synthesis of Thallium(I)
Ethanolate

Apparatus Setup: Assemble a reflux apparatus consisting of a round-bottom flask, a reflux

condenser, and a gas inlet tube. The apparatus must be thoroughly dried to remove all

traces of water.

Reagent Preparation: Place small pieces or shavings of pure thallium metal onto a porcelain

sieve or similar support within the reaction flask.[10]

Solvent Addition: Add absolute ethanol to the flask, sufficient to cover the thallium metal.

Initiation of Reaction: Gently heat the ethanol to reflux.

Controlled Oxidation: Pass a slow stream of dry, carbon dioxide-free air through the gas inlet

into the apparatus. The mixture of air and ethanol vapor passes over the metallic thallium.

[10]

Product Formation: The thallium is oxidized and reacts with the ethanol, forming a mixture of

thallium(I) ethanolate and thallium(I) hydroxide. These products are soluble in the warm

ethanol.[10]

Product Isolation: Upon cooling, the dense thallium(I) ethanolate, being significantly denser

than ethanol, separates and collects at the bottom of the flask as a heavy, oily liquid.[10][11]

Purification: The supernatant ethanol can be decanted, and the remaining product can be

stored under an inert atmosphere (e.g., argon).
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Figure 1: Synthesis Workflow for Thallium(I) Ethanolate
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Caption: Synthesis workflow for Thallium(I) Ethanolate.
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Applications in Organic and Organometallic
Chemistry
Thallium(I) ethanolate serves as a highly soluble source of the thallium(I) ion and as a strong

base in non-aqueous media.[11] Its primary utility lies in facilitating specific transformations

where other common bases may be unsuitable.

A key application is in the synthesis of thallium(I) thiolates, which are stable intermediates for

producing thioesters from acyl chlorides.[12] This two-step process offers a controlled method

for thioester formation.

Step 1: Thiolate Formation (CH₃)₃CSH + TlOCH₂CH₃ → (CH₃)₃CSTl + CH₃CH₂OH tert-

butylthiol + Thallium(I) ethanolate → Thallium(I) tert-butylthiolate + Ethanol

Step 2: Thioester Synthesis (CH₃)₃CSTl + RCOCl → RCOSC(CH₃)₃ + TlCl(s) Thallium(I) tert-

butylthiolate + Acyl chloride → S-tert-butyl thioester + Thallium(I) chloride

The precipitation of insoluble thallium(I) chloride drives the second reaction to completion, a

common strategy in thallium-mediated synthesis.[11]

Critical Safety Protocols and Toxicology (Self-
Validating System)
Trustworthiness Mandate: The extreme toxicity of thallium compounds cannot be overstated.

They are cumulative poisons that are fatal if swallowed or inhaled and may cause severe organ

damage through prolonged or repeated exposure.[6][7][13] Adherence to the following

protocols is not merely a recommendation but a mandatory, self-validating system to ensure

operator safety.

Toxicology Overview
Thallium is a systemic poison.[13] Exposure can lead to severe neurological damage,

gastrointestinal distress, hair loss, and damage to the liver, kidneys, and heart.[3][4] The effects

are dose-dependent and cumulative.[7] Therefore, the primary safety objective is the absolute

prevention of any route of exposure (inhalation, ingestion, dermal contact).[14]
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Mandatory Handling Protocol
Engineering Controls: All handling of thallium(I) ethanolate, including weighing, transfers,

and reactions, MUST be conducted within a certified chemical fume hood to prevent

inhalation of any potential vapors or aerosols.[14]

Personal Protective Equipment (PPE): A complete and dedicated set of PPE is required.

Gloves: Double gloving with chemically resistant nitrile gloves is mandatory.[14] Check for

tears or punctures frequently.

Eye Protection: Chemical safety goggles and a full-face shield must be worn.[14]

Lab Coat: A dedicated, non-porous lab coat or disposable gown is required. Clothing worn

during handling should be considered potentially contaminated and not worn outside the

laboratory.[3][4]

Personal Hygiene:

Eating, drinking, or smoking in any area where thallium compounds are handled is strictly

forbidden.[4][14]

Wash hands thoroughly with soap and water immediately after handling, even if no direct

contact is suspected.[3][4]

Storage and Transport:

Store thallium(I) ethanolate in a clearly labeled, tightly sealed container.[14]

The storage location must be a well-ventilated, cool, dry, and secure area, preferably a

locked cabinet designated for highly toxic materials.[3][14] Recommended storage

temperature is 2-8°C.[2]

Store away from incompatible materials such as strong acids and oxidizing agents.[3][14]

Spill and Waste Management:
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Spills: For liquid spills, use an appropriate absorbent material (e.g., vermiculite or chemical

absorbent pads). Do not use water. The cleanup area should be decontaminated, and all

cleanup materials must be treated as hazardous waste.[14]

Waste Disposal: All thallium-contaminated waste (e.g., used gloves, pipettes, absorbent

material) must be collected in a dedicated, sealed, and clearly labeled hazardous waste

container.[14] Do not dispose of any thallium waste down the drain.[14]

Conclusion
Thallium(I) ethanolate is a potent and useful reagent in specialized synthetic chemistry, offering

unique reactivity as a soluble thallium source and a strong base. Its utility is, however,

fundamentally linked to its severe toxicity. This guide provides the essential data and protocols

to enable its use by trained professionals who can implement the necessary, stringent safety

measures. Expertise in handling this compound is defined not only by successful chemical

transformations but by an unwavering commitment to the self-validating safety systems

required to prevent exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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